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Compound of Interest

Compound Name: 4-Methoxyphenethylamine

Cat. No.: B056431

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 4-Methoxyphenethylamine. It
outlines the necessary personal protective equipment (PPE), safe handling protocols, and
disposal procedures to ensure laboratory safety and regulatory compliance.

Physicochemical and Safety Data

The following table summarizes key quantitative data for 4-Methoxyphenethylamine,
providing a quick reference for its physical and chemical properties.
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Property Value Source
Molecular Formula CoH13NO [1]
Molecular Weight 151.21 g/mol
Light yellow to light brown
Appearance o [2]
clear liquid
Density 1.031 g/mL at 20 °C [3]
- , 138-140 °C at 20 mmHg236-
Boiling Point [3114]
237 °C
) > 110 °C (> 230 °F) - closed
Flash Point [4]

cup

Refractive Index n20/D 1.538
CAS Number 55-81-2 [1][5]
EC Number 200-245-5 [5]

Operational Plan: Safe Handling Protocol

All procedures involving 4-Methoxyphenethylamine must be conducted in a well-ventilated

area, preferably within a certified chemical fume hood, to minimize inhalation risk.[5][6]

Preparation and Engineering Controls

e Fume Hood: Ensure the chemical fume hood is certified and functioning correctly before

starting any work.[6]

o Work Surface: Cover the work surface inside the fume hood with disposable absorbent liners

to contain any potential spills.[6]

o Assemble Equipment: Gather all necessary equipment, such as spatulas, weighing paper,

vials, and solvents, and place them inside the fume hood before handling the chemical.[6]

Personal Protective Equipment (PPE)
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A comprehensive PPE ensemble is mandatory to prevent dermal, ocular, and respiratory
exposure. The following table details the required PPE.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Exposure Route

Required PPE

Specifications and
Rationale

Dermal (Skin)

Chemical-Resistant Gloves

Handle with gloves inspected
prior to use.[2] Use proper
glove removal technique to
avoid skin contact.[2] Nitrile or
neoprene gloves are
recommended.[6] For
extensive handling, consider

double gloving.[6]

Lab Coat

A fully buttoned, long-sleeved,
chemical-resistant lab coat is
required to protect skin and

personal clothing.[5][6]

Full Coverage

Wear long pants and closed-
toe shoes to ensure no skin is

exposed.[6]

Tightly fitting, ANSI Z287.1-

compliant chemical splash

Ocular (Eye) Safety Goggles goggles are mandatory to
protect against splashes and
vapors.[2][6]

Wear a full-face shield
(minimum 8-inch) over safety
oggles when there is a
Face Shield g. gg-j- )
significant risk of splashes,
such as when handling larger
quantities.[2][6]
Inhalation Respiratory Protection All handling should occur in a

fume hood.[6] If a risk
assessment deems it
necessary, use a full-face
respirator with appropriate

cartridges (e.g., type ABEK in
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the EU or a multi-purpose
combination in the US) as a
backup to engineering
controls.[2] If a respirator is the
sole means of protection, a
full-face supplied air respirator

is required.[2]

Step-by-Step Handling Procedure

e Don PPE: Before handling the compound, put on all required PPE as specified above.

e Weighing: Perform all weighing operations within the fume hood.[6] Handle the container
with care to minimize the generation of aerosols.[5]

e Solution Preparation:
o Dispense the desired amount of 4-Methoxyphenethylamine directly into a tared vial.[6]
o Add the solvent slowly.

o Securely cap the vial and mix using a vortex or sonicator until the compound is fully
dissolved.[6]

o Clearly label the solution with the compound name, concentration, solvent, date, and
appropriate hazard warnings.[6]

e Post-Handling Decontamination:

o Wipe down all surfaces inside the fume hood with an appropriate decontaminating solvent
(e.g., 70% ethanol).[6]

o Carefully decontaminate the exterior of all containers before removing them from the fume
hood.[6]

o Wash hands thoroughly with soap and water after handling is complete.[5]
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Disposal Plan

Chemical waste generators must determine if a discarded chemical is classified as hazardous
waste according to US EPA guidelines (40 CFR 261.3) and consult state and local regulations
for complete and accurate classification.[5]

Waste Segregation and Collection

o Chemical Waste: Collect surplus and non-recyclable solutions of 4-
Methoxyphenethylamine in a dedicated, suitable, and closed container labeled as
hazardous waste.[2]

o Contaminated Materials: Dispose of contaminated materials, such as gloves, weigh paper,
and absorbent liners, as hazardous waste in a sealed container.[2] Do not reuse empty
containers; dispose of them as unused product.[2][5]

Disposal Method

e Licensed Disposal Company: Offer all surplus and non-recyclable solutions to a licensed
disposal company.[2] Do not let the product enter drains, waterways, or soil.[2][5]

» Spill Cleanup: In case of a spill, prevent further leakage if safe to do so.[5] Absorb the spill
with an inert material (e.g., sand, vermiculite) and place it into a suitable container for
disposal as hazardous waste.[2]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 4-
Methoxyphenethylamine, from initial preparation to final disposal.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://aksci.com/sds/F829_SDS.pdf
https://www.benchchem.com/product/b056431?utm_src=pdf-body
https://www.benchchem.com/product/b056431?utm_src=pdf-body
https://www.chemicalbook.com/msds/4-methoxyphenethylamine.pdf
https://www.chemicalbook.com/msds/4-methoxyphenethylamine.pdf
https://www.chemicalbook.com/msds/4-methoxyphenethylamine.pdf
https://aksci.com/sds/F829_SDS.pdf
https://www.chemicalbook.com/msds/4-methoxyphenethylamine.pdf
https://www.chemicalbook.com/msds/4-methoxyphenethylamine.pdf
https://aksci.com/sds/F829_SDS.pdf
https://aksci.com/sds/F829_SDS.pdf
https://www.chemicalbook.com/msds/4-methoxyphenethylamine.pdf
https://www.benchchem.com/product/b056431?utm_src=pdf-body
https://www.benchchem.com/product/b056431?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

1. Preparation

Verify Fume Hood
Functionality

\ 4

Cover Work Surface

Assemble Equipment

2. Dop PPE
\

Gloves, Lab Coat,
Full Coverage

Safety Goggles

\ 4

Face Shield
(as needed)

\ 4

Respirator
(as needed)

3. Handlingr(in Fume Hood)

Weigh Compound

Prepare Solution

Label Container

4. Post-% }andling

Decontaminate
Work Area & Equipment

\ 4

Doff PPE

Wash Hands

5. Waste‘ Pisposal

Segregate Chemical
& Contaminated Waste

'

Store in Labeled,
Closed Containers

.

Arrange for Pickup by

Licensed Disposal Company

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-Methoxyphenethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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